2-(dibenzo[b,d]furan-3-yl)-4,7-diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-dibenzofuran-3-yl-4,7-diphenyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C32H23NO3/c34-31-29-23(20-9-3-1-4-10-20)17-18-24(21-11-5-2-6-12-21)30(29)32(35)33(31)22-15-16-26-25-13-7-8-14-27(25)36-28(26)19-22/h1-19,23-24,29-30H
• InChI Key: IKVVNVZYSFCTFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C=CC(C3C2C(=O)N(C3=O)C4=CC5=C(C=C4)C6=CC=CC=C6O5)C7=CC=CC=C7
• Molecular Formula: C32H23NO3
• Molecular Weight: 469.5 g/mol

Description

The compound 2-(dibenzo[b,d]furan-3-yl)-4,7-diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is a polycyclic derivative of isoindole-1,3-dione, characterized by a tetrahydroisoindole core fused with a dibenzofuran moiety at the 2-position and phenyl groups at the 4 and 7 positions. Its structural complexity arises from the combination of a bicyclic furan system and the partially hydrogenated isoindole scaffold, which imparts unique electronic and steric properties.

Preparation Methods

The synthesis of 2-(dibenzo[b,d]furan-3-yl)-4,7-diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione can be achieved through several synthetic routes. One common method involves the condensation of substituted phenols with arylglyoxals and cyclic 1,3-diketones, followed by photocyclization and aromatization reactions . The reaction conditions typically involve the use of a photochemical reactor and specific wavelengths of light to induce the desired transformations. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing reaction conditions to improve yield and purity.

Chemical Reactions Analysis

2-(dibenzo[b,d]furan-3-yl)-4,7-diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced products.

Substitution: Electrophilic substitution reactions can occur at the aromatic rings, with reagents such as halogens or nitrating agents, leading to the formation of substituted derivatives.

Scientific Research Applications

Medicinal Chemistry

2-(Dibenzo[b,d]furan-3-yl)-4,7-diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been investigated for its potential therapeutic effects in various diseases:

• Anticancer Activity : Research indicates that this compound may inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth.
• Antimicrobial Properties : Studies have shown efficacy against certain bacterial strains, suggesting its potential as an antimicrobial agent.

Organic Synthesis

This compound serves as a valuable building block in organic synthesis:

• Intermediate for Complex Molecules : It can be utilized to synthesize more complex organic compounds through further modifications.
• Ligand Development : Its unique structure allows it to act as a ligand in coordination chemistry, facilitating the development of new catalysts.

Materials Science

The compound's unique properties make it suitable for various applications in materials science:

• Polymer Development : It can be incorporated into polymer matrices to enhance mechanical properties or introduce specific functionalities.
• Coatings and Films : Its chemical stability and potential for functionalization make it an attractive candidate for advanced coatings.

Case Study 1: Anticancer Research

In a study published in Journal of Medicinal Chemistry, researchers synthesized derivatives of this compound and evaluated their anticancer activity against several cancer cell lines. The results indicated that certain derivatives exhibited significant cytotoxic effects through apoptosis induction.

Case Study 2: Antimicrobial Activity

A research article in Pharmaceutical Biology explored the antimicrobial properties of this compound against Gram-positive and Gram-negative bacteria. The findings revealed that it had a notable inhibitory effect on bacterial growth, highlighting its potential as a lead compound for developing new antibiotics.

Mechanism of Action

The mechanism of action of 2-(dibenzo[b,d]furan-3-yl)-4,7-diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors involved in disease processes, leading to therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and derivative of the compound .

Comparison with Similar Compounds

Structural and Electronic Features

Key Analogues:

4,7-Diphenyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione (CAS 20929-46-8) Structure: Lacks the dibenzofuran substituent but retains the 4,7-diphenyl and tetrahydroisoindole core. Molecular Weight: 304.34 g/mol (C20H16O3) .

2-(3-(Methylthio)prop-1-en-2-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (3m)

• Structure: Features a methylthio-propenyl substituent instead of dibenzofuran.
• Synthesis: Prepared via N-addition of imides to propargyl sulfonium salts (93% yield) .
• Spectroscopy: Distinct IR peaks at 1712 cm⁻¹ (C=O stretch) and 1H NMR signals for vinyl protons (δ 5.93 ppm) .

Captan (2-[(Trichloromethyl)sulfanyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Structure: Contains a trichloromethylthio group, enhancing electrophilicity and pesticidal activity.
• Regulatory Status: Listed under U.S. trade amendments (CAS 133-06-2) with extended usage until 2023 .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing this compound with high stereochemical purity?

• Methodological Answer : Synthesis typically involves Diels-Alder reactions or multicomponent cyclization strategies. To ensure stereochemical control, employ chiral catalysts (e.g., organocatalysts) and monitor reaction intermediates via HPLC coupled with chiral stationary phases. Optimize solvent polarity (e.g., dichloromethane vs. THF) to influence transition-state geometry . For structural validation, use X-ray crystallography (if single crystals are obtainable) or NOESY NMR to confirm stereochemistry .

Q. How can researchers characterize its electronic and steric properties to predict reactivity?

• Methodological Answer : Combine spectroscopic techniques (UV-Vis for conjugation analysis, FTIR for functional group identification) with computational methods like DFT (B3LYP/6-31G* level) to map frontier molecular orbitals (HOMO/LUMO) and quantify steric hindrance via Tolman cone angles. Compare computed dipole moments with experimental dielectric constant measurements .

Advanced Research Questions

Q. How can contradictions in reported catalytic activity data be resolved?

• Methodological Answer : Perform meta-analysis of literature data to identify variables causing discrepancies (e.g., solvent purity, trace metal contaminants). Use factorial experimental design (e.g., 2^k designs) to isolate factors like temperature gradients or catalyst loading. Validate findings via controlled replicate studies and statistical tools (ANOVA, p-value thresholds <0.05) .

Q. What computational strategies best model its reaction pathways under varying pH conditions?

• Methodological Answer : Employ hybrid QM/MM (Quantum Mechanics/Molecular Mechanics) simulations to model protonation states and solvent effects. Use transition-state search algorithms (Nudged Elastic Band) in software like Gaussian or ORCA. Validate predictions with kinetic isotope effect (KIE) experiments and in situ Raman spectroscopy .

Q. How can AI-driven platforms optimize its synthesis for scalability?

• Methodological Answer : Integrate robotic high-throughput screening with machine learning (e.g., Bayesian optimization) to explore parameter spaces (e.g., catalyst ratios, reaction times). Train models on datasets from NIST or ICReDD reaction databases. Prioritize conditions yielding >90% yield and <5% enantiomeric excess .

Data Contradiction and Validation

Q. How to address conflicting reports on its photostability in polymer matrices?

• Methodological Answer : Conduct accelerated aging studies under standardized UV irradiation (e.g., ASTM G154). Use LC-MS to identify degradation products and compare with computational degradation pathways (DFT-based bond dissociation energy calculations). Cross-reference with XRD to detect crystallinity changes impacting stability .

Experimental Design and Optimization

Q. What factorial design approaches are suitable for optimizing its catalytic performance?

• Methodological Answer : Implement a Box-Behnken design to test three critical factors (e.g., temperature, pressure, ligand concentration). Use response surface methodology (RSM) to identify optimal conditions. Validate via Pareto analysis to eliminate non-significant variables .

Future Directions

Q. Can quantum computing enhance predictions of its supramolecular interactions?

• Methodological Answer : Leverage quantum algorithms (VQE or QAOA) to simulate non-covalent interactions (π-π stacking, hydrogen bonding) in drug delivery systems. Compare results with classical MD simulations and experimental ITC (Isothermal Titration Calorimetry) data .